Cas no 1264090-67-6 ([1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro-)
[1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro-
- EN300-7700765
- 6-CHLORO-[1,2,4]TRIAZOLO[1,5-B]PYRIDAZIN-2-AMINE
- Z1255506286
- 1264090-67-6
- 6-chloro[1,2,4]triazolo[1,5-b]pyridazin-2-amine
-
- Inchi: 1S/C5H4ClN5/c6-3-1-2-4-8-5(7)10-11(4)9-3/h1-2H,(H2,7,10)
- InChI Key: LSYPNSYAJJVVNS-UHFFFAOYSA-N
- SMILES: C12=NC(N)=NN1N=C(Cl)C=C2
Computed Properties
- Exact Mass: 169.0155228g/mol
- Monoisotopic Mass: 169.0155228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- Density: 1.95±0.1 g/cm3(Predicted)
- pka: 3.06±0.30(Predicted)
[1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7700765-0.05g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 0.05g |
$200.0 | 2024-05-22 | |
| Enamine | EN300-7700765-0.1g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 0.1g |
$298.0 | 2024-05-22 | |
| Enamine | EN300-7700765-0.25g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 0.25g |
$425.0 | 2024-05-22 | |
| Enamine | EN300-7700765-0.5g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 0.5g |
$668.0 | 2024-05-22 | |
| Enamine | EN300-7700765-1.0g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 1.0g |
$857.0 | 2024-05-22 | |
| Enamine | EN300-7700765-2.5g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 2.5g |
$1680.0 | 2024-05-22 | |
| Enamine | EN300-7700765-5.0g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 5.0g |
$2485.0 | 2024-05-22 | |
| Enamine | EN300-7700765-10.0g |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 10.0g |
$3683.0 | 2024-05-22 | |
| Aaron | AR027XH7-50mg |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 50mg |
$300.00 | 2025-02-15 | |
| Aaron | AR027XH7-100mg |
6-chloro-[1,2,4]triazolo[1,5-b]pyridazin-2-amine |
1264090-67-6 | 95% | 100mg |
$435.00 | 2025-02-15 |
[1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on [1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro-
Professional Introduction to [1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro (CAS No. 1264090-67-6)
The compound [1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro, identified by its CAS number 1264090-67-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the triazolopyridazine class, a structure that has garnered considerable attention due to its versatile pharmacological properties and potential applications in drug development. The presence of a chloro substituent at the 6-position enhances its reactivity and functionalization possibilities, making it a valuable scaffold for medicinal chemists.
In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in the design of novel therapeutic agents. The [1,2,4]Triazolo[1,5-b]pyridazin-2-amine core structure exhibits unique electronic and steric properties that contribute to its binding affinity with various biological targets. Specifically, the combination of triazole and pyridazine rings creates a rigid framework that can be modulated to optimize interactions with enzymes and receptors. This compound has been extensively studied for its potential role in inhibiting key enzymes involved in inflammatory pathways and cancer progression.
One of the most compelling aspects of [1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro is its ability to serve as a versatile intermediate in synthetic chemistry. The chloro group at the 6-position allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This flexibility has been leveraged in several research projects aimed at developing small-molecule inhibitors with enhanced selectivity and reduced toxicity. For instance, recent studies have demonstrated its utility in generating derivatives that target specific isoforms of kinases implicated in chronic diseases.
The pharmacological profile of [1,2,4]Triazolo[1,5-b]pyridazin-2-amine has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can effectively bind to the active sites of various enzymes, including phosphodiesterases and cyclin-dependent kinases. These interactions are critical for modulating cellular signaling pathways that are dysregulated in diseases such as diabetes and neurodegenerative disorders. Preliminary in vitro assays have shown promising results, with notable inhibition rates against several disease-relevant targets.
Moreover, the synthesis of [1,2,4]Triazolo[1,5-b]pyridazin-2-amine has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process while maintaining the integrity of the heterocyclic core. These advancements have made it more feasible to produce larger quantities of the compound for preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline by integrating cutting-edge synthetic techniques with high-throughput screening platforms.
The potential therapeutic applications of [1,2,4]Triazolo[1,5-b]pyridazin-2-amine extend beyond traditional small-molecule drugs. Its structural motifs have inspired the development of novel biologics and targeted therapies that leverage its binding properties. For example, researchers have explored its use as a lead compound for designing monoclonal antibodies that recognize specific protein targets associated with autoimmune diseases. The chloro-substituted pyridazine ring serves as a handle for conjugation with biomolecules or imaging agents, opening up possibilities for diagnostic applications.
In conclusion, [1,2,4]Triazolo[1,5-b]pyridazin-2-amine is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional versatility make it an attractive candidate for developing new treatments across multiple therapeutic areas. As our understanding of its pharmacological mechanisms continues to evolve through interdisciplinary collaborations and innovative synthetic approaches, this compound is poised to play a pivotal role in next-generation drug discovery efforts.
1264090-67-6 ([1,2,4]Triazolo[1,5-b]pyridazin-2-amine, 6-chloro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)